(R)-(1,4-Oxazepan-2-yl)methanol hydrochloride
Overview
Description
(R)-(1,4-Oxazepan-2-yl)methanol hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as Oxazepam and belongs to the class of benzodiazepines. It has a molecular weight of 286.2 g/mol and a chemical formula of C15H11ClN2O2.
Scientific Research Applications
- Methanol is considered an important liquid fuel for hydrogen storage, transportation, and in-situ generation due to its convenient conveyance, high energy density, and low conversion temperature .
- Comparative studies have evaluated the environmental performance of different fuel sources, including methanol. Biomethanol and liquefied biogas were found to have positive environmental impacts .
- Researchers explore electrolysis-based power-to-methanol routes, considering process integration, optimization, modeling techniques, and techno-economics .
- Methanol can be integrated with fuel cells, methanol synthesis processes, and combined power cycles. Evaluating their technical performance and exergetic efficiency is crucial .
- Combined cooling, heating, and power (CCHP) systems based on solid oxide fuel cell (SOFC) technology can utilize methanol. Investigating their feasibility for building applications is an active area of research .
Hydrogen Generation from Methanol Reforming for Fuel Cell Applications
Environmental Impact and Sustainability
Power-to-Methanol Process
Integrated Systems
Building Applications
Mechanism of Action
Target of Action
It is known that alcohols generally interact with various biological targets, including enzymes and cell membranes . The specific targets for this compound would require further experimental investigation.
Mode of Action
®-(1,4-Oxazepan-2-yl)methanol hydrochloride, like other alcohols, may interact with its targets through a variety of mechanisms. Alcohols can form hydrogen bonds with proteins, altering their structure and function . They can also incorporate into lipid bilayers, affecting membrane fluidity and potentially influencing membrane-bound proteins . The exact mode of action for this specific compound remains to be elucidated.
Biochemical Pathways
For instance, methanol, a simple alcohol, is metabolized in the body into formaldehyde and formic acid, affecting various metabolic pathways
Pharmacokinetics
Alcohols generally have good absorption due to their polarity and ability to form hydrogen bonds . They can distribute throughout the body, crossing biological membranes. Alcohols are typically metabolized in the liver, and the products are excreted via the kidneys . The specific ADME properties of ®-(1,4-Oxazepan-2-yl)methanol hydrochloride would need to be determined experimentally.
Result of Action
For instance, they can alter protein function, disrupt membrane integrity, and influence cell signaling . The specific effects of this compound would require further investigation.
Action Environment
The action, efficacy, and stability of ®-(1,4-Oxazepan-2-yl)methanol hydrochloride can be influenced by various environmental factors. These may include temperature, pH, and the presence of other substances. For instance, the reaction of alcohols with hydrohalic acids is acid-catalyzed . Additionally, the solubility of similar compounds in different solvents can vary, which may affect their bioavailability
properties
IUPAC Name |
[(2R)-1,4-oxazepan-2-yl]methanol;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO2.ClH/c8-5-6-4-7-2-1-3-9-6;/h6-8H,1-5H2;1H/t6-;/m1./s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TYCNWXGJJIVMOT-FYZOBXCZSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC(OC1)CO.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CNC[C@@H](OC1)CO.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.63 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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